3,5-dibromo-N-cyclopropyl-4-methylbenzamide

• Molecular Formula: C11H11Br2NO
• Molecular Weight: 333.02 g/mol
• IUPAC Name: 3,5-dibromo-N-cyclopropyl-4-methylbenzamide
• InChI: InChI=1S/C11H11Br2NO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)
• InChI Key: VWPANMBLFUCLGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Br)C(=O)NC2CC2)Br

Description

3,5-dibromo-N-cyclopropyl-4-methylbenzamide is a useful research compound. Its molecular formula is C11H11Br2NO and its molecular weight is 333.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3,5-dibromo-4-methylbenzoic acid (1 eq.) in DMF (0.4 M) was added HATU (1.3 eq.), cyclopropylamine (1.1 eq.) and Hunig's base (3 eq.). The resulting yellow mixture was stirred at RT for 18 h. The reaction was then quenched with saturated aqueous ammonium chloride and extracted with ethyl acetate. The combined organic extracts were washed further with water and brine, dried over Na2SO4, filtered and the filtrate concentrated in vacuo. Trituration of the crude product thus obtained in a mixture of ether and hexanes afforded the title compound as an off-white solid.